Cas no 66895-91-8 (N-[(4-methylphenyl)sulfonyl]-N-(2-phenylethyl)glycine)

N-[(4-methylphenyl)sulfonyl]-N-(2-phenylethyl)glycine structure
66895-91-8 structure
Product Name:N-[(4-methylphenyl)sulfonyl]-N-(2-phenylethyl)glycine
CAS No:66895-91-8
MF:C17H19NO4S
MW:333.40206360817
CID:2796584
PubChem ID:740569
Update Time:2025-04-21

N-[(4-methylphenyl)sulfonyl]-N-(2-phenylethyl)glycine Chemical and Physical Properties

Names and Identifiers

    • SR-01000472815-1
    • BDBM50484941
    • SCHEMBL22469193
    • Oprea1_828514
    • CHEMBL2010979
    • DTXSID20353424
    • Oprea1_506767
    • AKOS000297250
    • ST50998517
    • SR-01000472815
    • N-[(4-methylphenyl)sulfonyl]-N-(2-phenylethyl)glycine
    • EU-0009225
    • DB-159231
    • 66895-91-8
    • Inchi: 1S/C17H19NO4S/c1-14-7-9-16(10-8-14)23(21,22)18(13-17(19)20)12-11-15-5-3-2-4-6-15/h2-10H,11-13H2,1H3,(H,19,20)
    • InChI Key: NLUNKKRKOJXXNM-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N(CC(=O)O)CCC1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 333.10347926Da
  • Monoisotopic Mass: 333.10347926Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 471
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 83.1Ų

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